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Compound of Interest

Compound Name: Pomalidomide-peg5-C2-azide

Cat. No.: B12387506

Get Quote

Technical Guide: Pomalidomide-peg5-C2-azide
Structure, Properties, and Conjugation Protocols for PROTAC Development

Executive Summary
Pomalidomide-peg5-C2-azide is a pre-assembled "Degrader Building Block" designed to

recruit the E3 ubiquitin ligase Cereblon (CRBN).[1] It consists of the immunomodulatory drug

Pomalidomide conjugated to a 5-unit polyethylene glycol (PEG) linker terminating in an azide

group.[1][2]

This molecule serves as the "E3-recruiting" half of a PROTAC.[1] Its terminal azide allows for

rapid, bioorthogonal conjugation to any alkyne-functionalized target ligand via Copper-

Catalyzed Azide-Alkyne Cycloaddition (CuAAC), or "Click Chemistry."[1] The PEG5 linker

provides a hydrophilic spacer of approximately 20–25 Å, optimizing the reach required to

bridge the E3 ligase and the Target Protein (POI) without inducing steric clashes.[1]

Chemical Architecture & Identity
The molecule is tripartite, composed of a ligand, a linker, and a reactive handle.
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Chemical Specifications
Property Specification

Product Name Pomalidomide-peg5-C2-azide

Synonyms
Pomalidomide-4'-PEG5-C2-azide; Pom-PEG5-

N3

CAS Number 2624181-61-7

Molecular Formula C₂₅H₃₄N₆O₉

Molecular Weight 562.58 g/mol

Solubility
DMSO (>50 mg/mL), DMF; Low solubility in

water

Purity ≥95% (HPLC)

Storage -20°C (Desiccated, protect from light)

Structural Decomposition
The nomenclature "C2" refers to the ethylene spacer (-CH₂CH₂-) connecting the terminal PEG

ether oxygen to the azide group.[1] The Pomalidomide moiety is linked via the 4-amino position

(aniline nitrogen) of the phthalimide ring, which is the preferred attachment point to maintain

high affinity for Cereblon (IC₅₀ ~3 µM).

SMILES String: [N-]=

[N+]=NCCOCCOCCOCCOCCOCCNC1=C2C(=O)N(C3CCC(=O)NC3=O)C(=O)C2=CC=C1

Structural Visualization
The following diagram illustrates the functional segmentation of the molecule.
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Caption: Functional segmentation of Pomalidomide-peg5-C2-azide showing the E3 ligand,

hydrophilic spacer, and reactive click handle.

Physicochemical Properties & Stability[1][6][7]
Solubility Profile
Pomalidomide is inherently hydrophobic.[1] The addition of the PEG5 chain improves solubility

in polar organic solvents but does not make the molecule fully water-soluble.[1]

Primary Solvent: DMSO or DMF (Recommended for stock solutions at 10–100 mM).[1]

Aqueous Compatibility: Stock solutions can be diluted into aqueous buffers (PBS, HEPES)

up to ~10% DMSO without precipitation, but rapid dilution is required to avoid aggregation.[1]

Chemical Stability[1]
Hydrolytic Stability: The imide rings of Pomalidomide are susceptible to hydrolysis at high pH

(>8.5).[1] Always maintain pH < 7.5 during storage and reaction.

Azide Stability: The terminal azide is stable at physiological temperatures and pH but is light-

sensitive over long periods.[1] Avoid exposure to reducing agents (e.g., DTT, TCEP) before

the click reaction, as they can reduce the azide to an amine.

Experimental Protocol: PROTAC Synthesis via Click
Chemistry
The following protocol describes the conjugation of Pomalidomide-peg5-C2-azide to an

alkyne-tagged target ligand (Warhead-Alkyne) using CuAAC.

Reagents Required[1][7]
Azide Component: Pomalidomide-peg5-C2-azide (10 mM in DMSO).

Alkyne Component: Target Ligand-Alkyne (10 mM in DMSO).

Catalyst: CuSO₄ · 5H₂O (50 mM in water).[1]

Reducing Agent: Sodium Ascorbate (NaAsc, 100 mM in water, freshly prepared).
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Ligand (Stabilizer): THPTA or TBTA (50 mM in DMSO/Water). THPTA is preferred for

aqueous solubility.

Step-by-Step Conjugation Workflow
Stoichiometry Calculation: Use a 1:1 molar ratio of Azide to Alkyne. If one component is

precious, use 1.2 equivalents of the cheaper component (usually the Pomalidomide linker).

[1]

Catalyst Pre-Complexation:

Mix CuSO₄ and THPTA in a 1:2 molar ratio (e.g., 5 µL CuSO₄ + 10 µL THPTA) prior to

addition.[1] This protects the protein/ligand from oxidative damage.[1]

Reaction Assembly:

In a microcentrifuge tube, combine:

Solvent (DMSO/tBuOH 1:1 or DMSO/H₂O) -> to final volume.[1]

Alkyne Component (1 eq).[1]

Pomalidomide-peg5-C2-azide (1 eq).[1]

Cu-THPTA Complex (0.1 – 0.5 eq).[1]

Sodium Ascorbate (5 eq) -> Add last to initiate.[1]

Incubation:

Purge headspace with N₂ (optional but recommended).[1]

Incubate at Room Temperature for 1–4 hours in the dark.

Quenching & Purification:

Quench by diluting with HPLC mobile phase (Water/MeCN + 0.1% Formic Acid).[1]
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Purify via Preparative HPLC (C18 column). The triazole product will be significantly more

polar than the starting materials.[1]

Reaction Logic Diagram
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Click to download full resolution via product page

Caption: Workflow for Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) to generate a

functional PROTAC.

Application Notes for PROTAC Design
Linker Length Rationale (PEG5)
The PEG5 linker provides an extended length (approx. 20–25 Å).[1] This is often chosen as a

"starting point" in PROTAC libraries because:

Flexibility: It allows the E3 ligase and POI to adopt multiple orientations, increasing the

probability of finding a productive ternary complex.[1]

Solubility: The PEG chain counters the hydrophobicity of the Pomalidomide and the target

ligand, improving cell permeability.
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Optimization: If PEG5 is inactive, researchers typically screen shorter (PEG3) or longer

(PEG7-9) variants to tune the "Goldilocks" zone for ubiquitination.[1]

Negative Controls
When validating the biological activity of the synthesized PROTAC, it is crucial to synthesize a

non-binding control. This is achieved by using N-methylated Pomalidomide-peg5-azide (where

the glutarimide nitrogen is methylated), which prevents Cereblon binding, ensuring that any

observed degradation is CRBN-dependent.[1]

Safety & Handling
Azide Hazards: While organic azides with a C/N ratio > 3 (like this molecule) are generally

non-explosive, avoid concentrating the pure azide to dryness in the presence of transition

metals or heat.[1]

Teratogenicity: Pomalidomide is a Thalidomide analog and a potent teratogen.[1] Double-

glove and handle exclusively in a fume hood.[1] All waste must be treated as hazardous

cytotoxic waste.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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and industry.
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